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Compound of Interest

Compound Name:
6-methoxyquinoline-2-carboxylic

Acid

Cat. No.: B1352756 Get Quote

Essential Safety and Handling Guide for 6-
Methoxyquinoline-2-Carboxylic Acid
This guide provides crucial safety and logistical information for the handling and disposal of 6-
methoxyquinoline-2-carboxylic acid, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Identification
While specific toxicity data for 6-methoxyquinoline-2-carboxylic acid is limited, related

compounds and available Safety Data Sheets (SDS) indicate that it should be handled with

care. The primary hazards are associated with skin and eye irritation.[1][2] It is classified as a

substance that causes skin irritation (Category 2) and serious eye irritation (Category 2).[1][2]

Therefore, appropriate personal protective equipment and handling procedures are mandatory

to minimize exposure.

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment required when

handling 6-methoxyquinoline-2-carboxylic acid. It is crucial to inspect all PPE before use to

ensure its integrity.
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Body Area Required PPE
Specifications and

Guidelines

Eyes/Face
Chemical safety goggles or a

face shield

Must meet European Standard

EN 166 or OSHA's eye and

face protection regulations in

29 CFR 1910.133.[3] Ensure a

complete seal around the

eyes.

Hands Chemical-impermeable gloves

Nitrile or neoprene gloves are

recommended.[4] Avoid PVC

gloves as they offer little

protection against chemical

exposures.[5] Change gloves

regularly or immediately if

contaminated, torn, or

punctured.[6]

Body
Protective disposable gown or

lab coat

A disposable gown made of

low-permeability fabric with a

solid front, long sleeves, and

tight-fitting cuffs is required.[6]

For significant exposure risks,

wear appropriate protective

clothing to prevent skin

contact.[3]

Respiratory

NIOSH/MSHA or European

Standard EN 136 approved

respirator

Required for large-scale

operations, in case of

emergencies, or when

exposure limits might be

exceeded.[3] For most

activities, an N-95 or N-100

particle mask is sufficient.[5]

Surgical masks are not a

suitable substitute.[5][7]
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Operational Plan: Safe Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[2][8]

Keep the container tightly closed when not in use.[2][9]

Handling:

All handling of 6-methoxyquinoline-2-carboxylic acid should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[10]

Prevent all personal contact, including inhalation of dust or vapors.[3]

Do not eat, drink, or smoke in the designated handling area.[1][3]

Wash hands thoroughly with soap and water after handling the chemical.[1][2][9]

Emergency Procedures
Spills:

In case of a spill, evacuate personnel from the immediate area.[10]

For minor spills of solid material, carefully sweep up the substance to avoid generating dust

and place it in a suitable, closed container for disposal.[3][10]

Ventilate the affected area.[1]

Wash the spill area thoroughly with water after the material has been collected.[3]

Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[9][10] Remove contaminated clothing and wash it before reuse.[1][2] If skin

irritation occurs, seek medical attention.[1][2][9]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, including under the eyelids.[9][10] Remove contact lenses if present and easy to do

so.[1][2][9] Continue rinsing and seek immediate medical attention.[1][2][9]

Inhalation: Move the individual to fresh air.[9][10] If breathing is difficult or has stopped,

provide artificial respiration.[9][10] Seek medical attention if you feel unwell.[9]

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water.[10] Never give anything

by mouth to an unconscious person.[10] Seek immediate medical attention.

Disposal Plan
The disposal of 6-methoxyquinoline-2-carboxylic acid and its contaminated waste must be

carried out in strict accordance with all local, state, and federal regulations.[3]

Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a designated, properly labeled, and sealed container for hazardous waste.[3]

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Storage: Store the waste container in a secure, well-ventilated area, away from incompatible

materials, until it can be collected by a licensed hazardous waste disposal company.

Disposal: Contact your institution's Environmental Health & Safety (EHS) department or a

licensed chemical waste disposal company to arrange for proper disposal.[3] Do not dispose

of this chemical down the drain or in the regular trash.[3]

Workflow for Handling 6-Methoxyquinoline-2-
Carboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1352756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

